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Abstract

5-(Morpholinomethyl)-2-thiouracil is a synthetic derivative of 2-thiouracil, classified as a
potential antimetabolite of thymine.[1] Its structure combines the pharmacologically relevant
thiouracil core with a morpholinomethyl substituent at the 5-position, a modification intended to
modulate its biological and physicochemical properties. This technical guide provides a
comprehensive overview of the known physicochemical characteristics of 5-
(Morpholinomethyl)-2-thiouracil, detailed experimental protocols for their determination, and
an exploration of its potential biological activities based on its structural class. Due to the
limited availability of specific experimental data for this compound in published literature, this
guide incorporates comparative data from its parent compound, 2-thiouracil, and related
analogs to provide a valuable contextual framework for researchers.

Physicochemical Data

The IUPAC name for this compound is 5-(morpholin-4-ylmethyl)-2-sulfanylidene-1H-pyrimidin-
4-one.[2] It has a molecular formula of CoH13N302S and a molecular weight of 227.28 g/mol .[2]
While specific experimental values for properties such as melting point, solubility, pKa, and
logP for 5-(Morpholinomethyl)-2-thiouracil are not extensively reported, the following table
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presents available data for structurally related compounds to serve as a benchmark for

experimental design and evaluation.

5-
. 2-Thiouracil
(Morpholinom 6-Methyl-2- 6-Propyl-2-
Property (Parent . . . .
ethyl)-2- thiouracil thiouracil
. . Compound)
thiouracil
Melting Point Data not ~340 ~330 Data not
(°C) available (decomposes)[3] (decomposes) available
Very slightl
Very slightly Y g Y
Aqueous Data not soluble in cold Data not
N ) soluble (1:2000) )
Solubility available 3] water; 533.2 available
mg/L at 25°C[4]
K Data not Data not Data not Data not
a
P available available available available
Data not
logP (Calculated) ] -0.3[3] -0.2[4] 0.8[5]
available

Synthesis and Experimental Protocols

This section details the synthetic route for 5-(Morpholinomethyl)-2-thiouracil and provides

standardized protocols for the experimental determination of its key physicochemical

properties.

Synthesis via Mannich Reaction

5-(Morpholinomethyl)-2-thiouracil is synthesized via a Mannich reaction, which involves the

aminoalkylation of an active hydrogen-containing compound.[1][6] In this case, 2-thiouracil is

reacted with formaldehyde and morpholine.[1]
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Reactants

Morpholine

(Formaldehyde)' Mannich Reaction

2-Thiouracil

5-(Morpholinomethyl)-
2-thiouracil
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Grind Sample to
Fine Powder

Pack Sample into
Capillary Tube (2-3 mm)

Place in Melting
Point Apparatus

Heat Slowly
(~1-2 °C/min near MP)

Observe Sample

Melting starts Melting complete

Record T _initial Record T_final
(First liquid appears) (All solid disappears)

Report Melting
Point Range (T _initial - T_final)
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Add Excess Solid
to Aqueous Buffer (e.g., pH 7.4)

:

Agitate at Constant
Temperature (e.g., 25°C or 37°C)

@quilibrate for 24-48 hours)

Equilibrium Reached?

Separate Solid and Liquid
(Centrifugation/Filtration)

(Withdraw SupernatanD

Quantify Concentration
(e.g., HPLC, UV-Vis)

(Report Solubility (e.qg., mg/mLD
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Dissolve Compound in
Water/Co-solvent

Calibrate pH Meter with
Standard Buffers

Add Incremental Volumes
of Titrant (Acid or Base)

Record pH after
Each Addition

v
(Plot pH vs. Volume of TitranD

Identify Inflection Point(s)

Calculate pKa
(pH at half-equivalence point)

:

(Report pKa Value(s))
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Pre-saturate n-Octanol
and Aqueous Buffer

Dissolve Compound in
One Phase

Combine Phases in a
Separatory Funnel

(Shake Vigorously to Equilibratca

:

Allow Phases to Separate

'

Measure Concentration in
Each Phase (C _oct, C_aq)

y

Calculate logP =
log10(C_oct/ C_aq)

(Report logP ValueD
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Antimetabolite Activity

Thiouracil-like Activity (e.g., Anticancer)

(e.g., Antithyroid)

5-(Morpholinomethyl)-
2-thiouracil
(Thymine Analog)

5-(Morpholinomethyl)-
2-thiouracil

Incorporated into DNA,

Thyroid Peroxidase Nucleotide Synthesis
(TPO) Enzymes (e.g., Thymidylate Synthase) causing damage

Catalyzes

Required for

Thyroid Hormone
Synthesis (T3/T4)

DNA Synthesis &
Replication

Leads to

A/

Cell Division

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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